Lappaconitine-type diterpenoid alkaloids
Lappaconitine-type diterpenoid alkaloids are a class of secondary metabolites derived from the plant family Aristolochiaceae. These compounds exhibit diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Structurally, they consist of a diterpene backbone with a unique nitrogen-containing heterocyclic ring, which confers their alkaloid nature. Lappaconitine itself is the prototype compound within this class, known for its significant analgesic properties comparable to morphine. Research into these alkaloids has revealed potential applications in pharmaceuticals and natural products chemistry. Studies suggest that lappaconitine-type diterpenoid alkaloids could serve as valuable leads for developing new therapeutic agents with reduced side effects compared to traditional opioids.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Lappaconitine Hydrobromide | 97792-45-5 | C32H45BrN2O8 |
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Lappaconitine | 32854-75-4 | C32H44N2O8 |
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(+)-N-Deacetyllappaconitine | 11033-64-0 | C30H42N2O7 |
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Aconitane-4,8,9-triol,20-ethyl-1,14,16-trimethoxy-, (1a,14a,16b)- | 23943-93-3 | C23H37NO6 |
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